Cas no 2306270-64-2 (2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole)

• Product Name: 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole
• CAS No: 2306270-64-2
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 5305219
• Update Time: 2025-10-29

2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole Chemical and Physical Properties

Names and Identifiers

• 5H-1,3-Dioxolo[4,5-f]indole, 2,2-difluoro-
• 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole

• Inchi： 1S/C9H5F2NO2/c10-9(11)13-7-3-5-1-2-12-6(5)4-8(7)14-9/h1-4,12H
• InChI Key： IOTHRZZVJAECLD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C3OC(F)(F)OC3=C2)C=C1

Additional information on 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole

Introduction to 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole (CAS No. 2306270-64-2)

2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole, with the CAS number 2306270-64-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and is characterized by its unique structural features, including the presence of two fluorine atoms and a dioxolane ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole is particularly intriguing due to its multifunctional nature. The indole core is a well-known scaffold in medicinal chemistry, often associated with a wide range of biological activities such as anti-inflammatory, antitumor, and neuroprotective effects. The introduction of fluorine atoms and the dioxolane ring further enhances the compound's pharmacological properties by modulating its lipophilicity, metabolic stability, and receptor binding affinity.

Recent studies have highlighted the potential of 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole has shown significant antitumor activity in preclinical studies. Research conducted at the National Cancer Institute demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole could be developed into a novel anticancer agent with broad-spectrum activity.

The neuroprotective potential of 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole has also been explored in recent studies. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole has been extensively studied to optimize its therapeutic efficacy. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial for sustained drug action. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

In conclusion, 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]indole (CAS No. 2306270-64-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties position it as a valuable lead compound for further drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating various diseases.